Cas no 2137545-42-5 (Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-)

• Product Name: Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-
• CAS No: 2137545-42-5
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 5297002
• Update Time: 2025-07-15

Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpiperidin-1-yl)-4-(trifluoromethyl)aniline
• Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-

• Inchi： 1S/C13H17F3N2/c1-9-3-2-6-18(8-9)12-7-10(17)4-5-11(12)13(14,15)16/h4-5,7,9H,2-3,6,8,17H2,1H3
• InChI Key： UOVQDPOWYWRBJG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1N1CCCC(C)C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 3.5
• Topological Polar Surface Area: 29.3

Additional information on Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-

Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- (CAS No. 2137545-42-5): A Comprehensive Overview

Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-, identified by its CAS number 2137545-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzene ring with an amine group, further modified by a 3-methyl-1-piperidinyl substituent and a trifluoromethyl group at the 4-position. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific pharmacological targets. In recent years, there has been growing interest in exploring the pharmacological profile of derivatives similar to Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The trifluoromethyl group, in particular, is a common pharmacophore that enhances metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have suggested that compounds incorporating trifluoromethyl groups may exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

The role of the 3-methyl-1-piperidinyl substituent is equally intriguing. Piperidine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable in the treatment of conditions like depression, anxiety, and chronic pain. The combination of these structural elements in Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- suggests potential applications in the development of next-generation therapeutics that can address multiple therapeutic areas simultaneously.

In terms of synthetic chemistry, the preparation of Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- involves multi-step organic transformations that highlight the compound's synthetic versatility. The synthesis typically begins with the functionalization of a benzene ring followed by selective introduction of the amine group and subsequent modifications to incorporate the piperidinyl and trifluoromethyl moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological evaluation of this compound has been a focus of several research groups worldwide. Preclinical studies have demonstrated that derivatives similar to Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- exhibit promising activity in models of inflammation and pain modulation. These findings are supported by computational studies that predict favorable interactions between the compound's structure and biological targets such as enzymes and receptors involved in these pathways.

The development of novel pharmaceuticals often relies on understanding the molecular interactions between drug candidates and their targets. In this context, computational modeling has played a crucial role in predicting the binding affinity and mechanism of action for compounds like Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)-. Advanced algorithms such as molecular dynamics simulations and quantum mechanical calculations have been used to generate detailed insights into how this compound interacts with biological systems at an atomic level.

The potential therapeutic applications of this compound extend beyond CNS disorders. Emerging evidence suggests that it may also have utility in treating inflammatory diseases by modulating immune responses. The trifluoromethyl group's ability to enhance binding affinity to inflammatory mediators has been particularly noted in preclinical models. This opens up new avenues for research into novel anti-inflammatory agents that could offer significant advantages over existing treatments.

In conclusion, Benzenamine, 3-(3-methyl-1-piperidinyl)-4-(trifluoromethyl)- (CAS No. 2137545-42-5) represents a fascinating molecule with diverse potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological and inflammatory conditions. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.